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molecular formula C12H16N2O B8767892 1-(5-Methoxy-1-methyl-1H-indol-3-yl)-N-methylmethanamine

1-(5-Methoxy-1-methyl-1H-indol-3-yl)-N-methylmethanamine

Cat. No. B8767892
M. Wt: 204.27 g/mol
InChI Key: YXINZBBOJQSIQX-UHFFFAOYSA-N
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Patent
US07741339B2

Procedure details

According to the procedure of Preparation 13 (c), except substituting 5-methoxy-1-methyl-1H-indole-3-carboxaldehyde for the 1,3-dimethyl-1H-indole-2-carboxaldehyde, the title compound (0.85 g, 98%) was obtained as a light yellow oil: MS (ES) m/e 205.2 (M+H)+.
Name
( c )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
5-methoxy-1-methyl-1H-indole-3-carboxaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1,3-dimethyl-1H-indole-2-carboxaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound
Yield
98%

Identifiers

REACTION_CXSMILES
BrC1C=C[C:5](NCC(OC)=O)=[N:6]C=1.[CH3:14][O:15][C:16]1[CH:17]=[C:18]2[C:22](=[CH:23][CH:24]=1)[N:21]([CH3:25])[CH:20]=[C:19]2[CH:26]=O.CN1C2C(=CC=CC=2)C(C)=C1C=O>>[CH3:14][O:15][C:16]1[CH:17]=[C:18]2[C:22](=[CH:23][CH:24]=1)[N:21]([CH3:25])[CH:20]=[C:19]2[CH2:26][NH:6][CH3:5]

Inputs

Step One
Name
( c )
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=CC(=NC1)NCC(=O)OC
Step Two
Name
5-methoxy-1-methyl-1H-indole-3-carboxaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC=1C=C2C(=CN(C2=CC1)C)C=O
Step Three
Name
1,3-dimethyl-1H-indole-2-carboxaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN1C(=C(C2=CC=CC=C12)C)C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
COC=1C=C2C(=CN(C2=CC1)C)CNC
Measurements
Type Value Analysis
AMOUNT: MASS 0.85 g
YIELD: PERCENTYIELD 98%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.